Cas no 851412-30-1 (N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is a fluorinated indole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a difluorophenyl acetamide moiety linked to a fluorobenzyl-substituted indole core via a sulfanyl bridge, offering unique electronic and steric properties. This compound may exhibit enhanced binding affinity and metabolic stability due to the presence of multiple fluorine atoms, which can influence lipophilicity and bioavailability. Its modular design allows for further functionalization, making it a versatile intermediate for the development of bioactive molecules. The compound's precise physicochemical and pharmacological characteristics would require further experimental validation.
N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide structure
851412-30-1 structure
Product Name:N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
CAS No:851412-30-1
MF:C23H17F3N2OS
MW:426.454094648361
CID:6430352
PubChem ID:3643180
Update Time:2025-11-01

N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-difluorophenyl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
    • F0616-0105
    • N-(2,4-difluorophenyl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
    • N-(2,4-difluorophenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
    • N-(2,4-difluorophenyl)-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide
    • 851412-30-1
    • AKOS024587771
    • Acetamide, N-(2,4-difluorophenyl)-2-[[1-[(3-fluorophenyl)methyl]-1H-indol-3-yl]thio]-
    • Inchi: 1S/C23H17F3N2OS/c24-16-5-3-4-15(10-16)12-28-13-22(18-6-1-2-7-21(18)28)30-14-23(29)27-20-9-8-17(25)11-19(20)26/h1-11,13H,12,14H2,(H,27,29)
    • InChI Key: WOHVLCVCFYWTMJ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(F)C=C1F)(=O)CSC1C2=C(N(CC3=CC=CC(F)=C3)C=1)C=CC=C2

Computed Properties

  • Exact Mass: 426.10136883g/mol
  • Monoisotopic Mass: 426.10136883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 616.0±55.0 °C(Predicted)
  • pka: 11.58±0.70(Predicted)

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